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Compound of Interest

Compound Name: Trichloroethylene

Cat. No.: B050587 Get Quote

Essential protocols for the safe handling, use, and disposal of Trichloroethylene (TCE) in

laboratory settings, ensuring the well-being of researchers and the integrity of their work.

Trichloroethylene is a volatile, colorless liquid organohalide with a sweet odor, widely utilized

as a solvent in industrial and laboratory environments. However, its utility is matched by its

significant health risks. TCE is a known carcinogen and can cause a range of adverse health

effects, including damage to the central nervous system, liver, and kidneys, through inhalation,

skin contact, or ingestion.[1] For researchers, scientists, and drug development professionals,

adherence to strict safety protocols and the use of appropriate Personal Protective Equipment

(PPE) are paramount to mitigate these risks.

This guide provides essential, immediate safety and logistical information for handling

Trichloroethylene, with a focus on procedural, step-by-step guidance.

I. Respiratory Protection
The primary route of exposure to Trichloroethylene is inhalation.[2] Engineering controls, such

as fume hoods and local exhaust ventilation, are the first line of defense. When these controls

are not sufficient to maintain exposure below established limits, respiratory protection is

mandatory.
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The Occupational Safety and Health Administration (OSHA) has set a Permissible Exposure

Limit (PEL) for TCE, while the National Institute for Occupational Safety and Health (NIOSH)

provides a Recommended Exposure Limit (REL).[3][4] NIOSH recommends that exposure to

occupational carcinogens like TCE be limited to the lowest feasible concentration.[4][5]

Exposure Limit Agency Value Notes

Permissible Exposure

Limit (PEL)
OSHA

100 ppm (8-hour

TWA)

Legally enforceable

limit.[3][4]

Ceiling Concentration OSHA 200 ppm
Not to be exceeded at

any time.[3]

Peak Concentration OSHA 300 ppm

Maximum peak for 5

minutes in any 2-hour

period.[3][4]

Recommended

Exposure Limit (REL)
NIOSH

25 ppm (10-hour

TWA)

Recommended limit

for occupational

exposure.

Immediately

Dangerous to Life or

Health (IDLH)

NIOSH 1,000 ppm

Poses an immediate

threat to life or health.

[6]

Respirator Selection:

Below 10 ppm: For exposures over the ACGIH Threshold Limit Value (TLV) of 10 ppm, a

NIOSH-approved supplied-air respirator with a full facepiece operated in a pressure-demand

or other positive-pressure mode is recommended.[5]

Above 1,000 ppm (IDLH): In situations where the concentration may exceed 1,000 ppm, a

NIOSH-approved self-contained breathing apparatus (SCBA) with a full facepiece operated

in a pressure-demand or other positive-pressure mode is required.[5]

II. Hand and Skin Protection
Direct skin contact with TCE can cause irritation, dermatitis, and absorption of the chemical into

the body.[2] Therefore, selecting the appropriate gloves and protective clothing is critical. The
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effectiveness of these barriers is measured by their breakthrough time (BTT) and permeation

rate.

Experimental Protocol for Permeation Resistance (ASTM F739):

The data presented in the following tables are primarily derived from tests conducted according

to the ASTM F739 standard. This method measures the resistance of protective clothing

materials to permeation by liquids or gases under continuous contact. In this test, a sample of

the material is placed in a test cell, dividing it into two chambers. The challenge chemical (TCE)

is introduced into one chamber, while a collection medium (gas or liquid) in the other chamber

is analyzed over time to detect the chemical's permeation. The "normalized breakthrough time"

is the time it takes for the permeation rate to reach 0.1 µg/cm²/min.[7][8]

Glove Selection:

The choice of glove material is crucial, as TCE can quickly penetrate many common laboratory

gloves. Materials such as Viton® and Silver Shield®/4H® are highly recommended. Below is a

summary of breakthrough times for various glove materials when exposed to

Trichloroethylene.

Glove Material Breakthrough Time (minutes) Rating/Recommendation

Viton® >480 Excellent[9][10]

Silver Shield®/4H® >480 Excellent[11][12]

Nitrile 12 Poor[9]

Neoprene Not Recommended Poor[9]

Natural Rubber (Latex) Not Recommended Poor[9]

Butyl Rubber 13 Poor[9]

Polyvinyl Chloride (PVC) Not Recommended Poor[9]

Protective Clothing:
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For activities with a high potential for splashing or extensive skin contact, chemical-resistant

clothing is essential. The selection should be based on the material's resistance to TCE.

Protective Clothing Material Breakthrough Time (minutes) Recommendation

DuPont™ Tychem® TK >480
Recommended for high-risk

applications.[11][12]

Kappler® Zytron® 500 >480
Recommended for demanding

HazMat response.[6][7][13]

Kappler® Zytron® 300 >480
Recommended for chemical

splash potential.[6][13]

DuPont™ Tychem® F 264

Provides a limited barrier;

suitability depends on risk

assessment.[2]

III. Eye and Face Protection
TCE vapors can cause eye irritation, and direct contact with the liquid can result in more severe

injury.[2]

Chemical safety goggles that provide indirect venting should be worn whenever handling

TCE.

A face shield should be worn in addition to goggles when there is a risk of splashing.

IV. Operational and Disposal Plan
A systematic approach to handling and disposing of Trichloroethylene is crucial for laboratory

safety.

1. Preparation and Handling:

Always work in a well-ventilated area, preferably within a certified chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible.[12]
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Before starting work, inspect all PPE for damage or defects.

Avoid all personal contact, including inhalation of vapors.[14]

2. Spill Response:

In the event of a spill, evacuate the immediate area and alert laboratory personnel.

For small spills, use an absorbent material (e.g., sand, universal binding agents) to contain

the liquid.[15]

Place the absorbed material in a sealed, labeled container for hazardous waste disposal.

Ventilate the affected area.[15]

For large spills, contact your institution's environmental health and safety department

immediately.

3. First Aid:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek medical attention.[16]

Skin Contact: Remove contaminated clothing immediately and wash the affected area with

soap and water. Seek medical attention if irritation persists.[16]

Inhalation: Move the affected person to fresh air. If breathing has stopped, provide artificial

respiration. Seek immediate medical attention.[16]

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[15]

4. Disposal:

All Trichloroethylene waste, including contaminated materials and PPE, must be treated as

hazardous waste.

Dispose of waste in appropriately labeled, sealed containers.
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Follow all local, state, and federal regulations for hazardous waste disposal.[14]

Safe Handling and Disposal Workflow for Trichloroethylene

Preparation

Handling

Post-Handling

Disposal

Verify Fume Hood
Functionality

Inspect PPE
(Gloves, Goggles, Coat)

Locate Spill Kit
& Emergency Equipment

Don Appropriate PPE

Proceed if Safe

Work Within
Fume Hood

Minimize Quantities Used

Spill Occurs?

Segregate Waste
(Liquid & Solid)

Doff PPE Correctly

Wash Hands Thoroughly

Label Waste Container
'Hazardous Waste - Trichloroethylene'

Store in Designated
Satellite Accumulation Area

Arrange for Professional
Waste Pickup

No

Execute Spill
Response Protocol

Yes

After Cleanup

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.atsdr.cdc.gov/toxprofiles/tp19-c3.pdf
https://www.benchchem.com/product/b050587?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for the safe handling and disposal of Trichloroethylene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b050587#personal-protective-equipment-
for-handling-trichloroethylene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Phone: (601) 213-4426
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